![molecular formula C24H24ClN3O3S B265261 N-(4-chlorophenyl)-2-{[2-(4-methoxyphenyl)-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-4-yl]sulfanyl}acetamide](/img/structure/B265261.png)
N-(4-chlorophenyl)-2-{[2-(4-methoxyphenyl)-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-4-yl]sulfanyl}acetamide
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Overview
Description
N-(4-chlorophenyl)-2-{[2-(4-methoxyphenyl)-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-4-yl]sulfanyl}acetamide, also known as CMPD-1, is a chemical compound that has been studied for its potential use in scientific research. This compound has been synthesized using a specific method and has been found to have a mechanism of action that affects biochemical and physiological processes.
Mechanism of Action
N-(4-chlorophenyl)-2-{[2-(4-methoxyphenyl)-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-4-yl]sulfanyl}acetamide works by inhibiting the activity of a specific enzyme called glycogen synthase kinase 3 beta (GSK-3β). This enzyme plays a role in regulating various cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting the activity of GSK-3β, this compound can affect these cellular processes and potentially have therapeutic effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, this compound has been shown to have anti-inflammatory effects in other tissues, such as the liver.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-chlorophenyl)-2-{[2-(4-methoxyphenyl)-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-4-yl]sulfanyl}acetamide in lab experiments is its specificity for GSK-3β, which allows for targeted inhibition of this enzyme. Additionally, this compound has been found to have low toxicity in vitro and in vivo, making it a potentially safe compound to use in research. However, one limitation of using this compound is its relatively low potency compared to other GSK-3β inhibitors. This may require higher concentrations of the compound to achieve the desired effects, which could potentially affect the results of experiments.
Future Directions
There are several future directions for research on N-(4-chlorophenyl)-2-{[2-(4-methoxyphenyl)-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-4-yl]sulfanyl}acetamide. One area of interest is its potential use in combination with other anti-cancer drugs to enhance their effectiveness. Additionally, further studies on the neuroprotective effects of this compound could lead to its potential use in the treatment of neurodegenerative diseases. Finally, the development of more potent analogs of this compound could improve its therapeutic potential and lead to the development of new drugs for various diseases.
Synthesis Methods
N-(4-chlorophenyl)-2-{[2-(4-methoxyphenyl)-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-4-yl]sulfanyl}acetamide can be synthesized using a specific method that involves the reaction of 4-chlorophenylacetic acid with 2-(4-methoxyphenyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-pyrano[3,2-d]pyrimidine-4-thiol in the presence of triethylamine and 1,3-dicyclohexylcarbodiimide. The resulting product is then purified using column chromatography to obtain this compound in its pure form.
Scientific Research Applications
N-(4-chlorophenyl)-2-{[2-(4-methoxyphenyl)-7,7-dimethyl-7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-4-yl]sulfanyl}acetamide has been studied for its potential use in scientific research, particularly in the field of cancer research. It has been found to have anti-cancer properties and has been shown to inhibit the growth of cancer cells in vitro. It has also been studied for its potential use in the treatment of neurodegenerative diseases and has been found to have neuroprotective effects.
properties
Molecular Formula |
C24H24ClN3O3S |
---|---|
Molecular Weight |
470 g/mol |
IUPAC Name |
N-(4-chlorophenyl)-2-[[2-(4-methoxyphenyl)-7,7-dimethyl-5,8-dihydropyrano[4,3-d]pyrimidin-4-yl]sulfanyl]acetamide |
InChI |
InChI=1S/C24H24ClN3O3S/c1-24(2)12-20-19(13-31-24)23(28-22(27-20)15-4-10-18(30-3)11-5-15)32-14-21(29)26-17-8-6-16(25)7-9-17/h4-11H,12-14H2,1-3H3,(H,26,29) |
InChI Key |
KLXINAFVRMUWLM-UHFFFAOYSA-N |
SMILES |
CC1(CC2=C(CO1)C(=NC(=N2)C3=CC=C(C=C3)OC)SCC(=O)NC4=CC=C(C=C4)Cl)C |
Canonical SMILES |
CC1(CC2=C(CO1)C(=NC(=N2)C3=CC=C(C=C3)OC)SCC(=O)NC4=CC=C(C=C4)Cl)C |
Origin of Product |
United States |
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